Cas no 1594535-63-3 (5-(difluoromethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1594535-63-3
• MF: C₇H₉F₂N₃O₃
• MW: 221.161468267441
• CID: 5819202
• PubChem ID: 102644503
• Update Time: 2025-10-30

5-(difluoromethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592909
• 1594535-63-3

• Inchi： 1S/C7H9F2N3O3/c8-6(9)5-4(7(14)15)10-11-12(5)2-1-3-13/h6,13H,1-3H2,(H,14,15)
• InChI Key： LLXMLZRIGADOBD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=NN1CCCO)F

Computed Properties

• Exact Mass: 221.06119748g/mol
• Monoisotopic Mass: 221.06119748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 88.2Ų

Additional information on 5-(difluoromethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 5-(difluoromethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1594535-63-3)

The compound 5-(difluoromethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1594535-63-3) is a highly specialized heterocyclic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and the 1,2,3-triazole core, make it a valuable building block for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere for optimizing pharmacokinetic properties, a topic frequently searched in AI-driven drug design platforms.

In recent years, the demand for fluorinated compounds like 5-(difluoromethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid has surged due to their enhanced metabolic stability and membrane permeability. This aligns with trending searches such as "fluorine in medicinal chemistry" and "triazole derivatives in drug development." The compound’s hydroxypropyl side chain further contributes to its solubility, a critical factor in formulation science, another hot topic in pharma SEO queries.

The synthesis of CAS No. 1594535-63-3 typically involves click chemistry strategies, a method widely discussed in green chemistry forums. Its 1,2,3-triazole ring is often constructed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction frequently searched by synthetic chemists. The incorporation of the difluoromethyl group, a lipophilic moiety, is strategically designed to improve binding affinity, a subject explored in computational chemistry studies.

Applications of this compound extend to crop protection, where its triazole-carboxylic acid scaffold mimics bioactive natural products. This resonates with search trends like "sustainable agrochemicals" and "triazole fungicides." Additionally, its potential role in metal-organic frameworks (MOFs) for catalysis is an emerging area, often queried in materials science databases.

From an SEO perspective, keywords such as "difluoromethyl triazole synthesis," "hydroxypropyl triazole applications," and "CAS 1594535-63-3 supplier" are highly relevant. The compound’s versatility also makes it a candidate for patent analysis, a niche yet growing search category. Its carboxylic acid functionality allows for further derivatization, a point of interest in structure-activity relationship (SAR) studies.

In conclusion, 5-(difluoromethyl)-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid represents a convergence of medicinal chemistry, agrochemical innovation, and material science. Its CAS No. 1594535-63-3 is a beacon for researchers exploring fluorine-based bioactive molecules, aligning with global trends toward sustainable chemistry and precision drug design.